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Compound of Interest

Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387 Get Quote

A Comparative Analysis of 1,3-Diaminopropane Dihydroiodide and Propylamine Hydroiodide

for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 1,3-Diaminopropane dihydroiodide
(PDADI) and propylamine hydroiodide (PAI), two organic halide salts that have garnered

significant interest in the field of materials science, particularly in the development of next-

generation photovoltaic devices. This document aims to furnish researchers, scientists, and

drug development professionals with objective data to inform their selection and application of

these compounds.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of PDADI and PAI is crucial for

their effective application. The following table summarizes their key characteristics.
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Property
1,3-Diaminopropane
Dihydroiodide (PDADI)

Propylamine Hydroiodide
(PAI)

Molecular Formula C₃H₁₂I₂N₂[1] C₃H₁₀IN[2]

Molecular Weight 329.95 g/mol [1][3] 187.02 g/mol [2]

CAS Number 120675-53-8[1][3] 14488-45-0[2]

Appearance
White to light yellow crystalline

solid/powder[1][4]

White to almost white

powder/crystal

Melting Point

Data not available

(Dihydrochloride salt: 246-250

°C)[5]

190 °C

Solubility

Highly soluble in polar aprotic

solvents (e.g., DMF, DMSO);

Soluble in water.[1][4]

Soluble in water.

pKa of Parent Amine
pKa₁: ~8.5, pKa₂: ~10.6 (for

1,3-Diaminopropane)
~10.7 (for Propylamine)

Comparative Performance in Perovskite Solar Cells
The primary application for both PDADI and PAI is as surface passivation agents for perovskite

films in solar cells. These compounds reduce defects on the perovskite surface, thereby

enhancing the efficiency and stability of the devices.[1][6]

A key study directly compared the effectiveness of PDADI and PAI in modifying the

perovskite/electron transporting layer (ETL) interface in inverted (p-i-n) perovskite solar cells.

The results demonstrated that while both compounds are effective, PDADI-modified devices

exhibited superior performance.[7]
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Performance Metric
Control (No
Passivation)

Propylamine
Hydroiodide (PAI)
Treated

1,3-
Diaminopropane
Dihydroiodide
(PDADI) Treated

Power Conversion

Efficiency (PCE)
Not specified

Not specified in direct

comparison

25.09% (certified

24.58%)[7]

Open-Circuit Voltage

(V_oc)
Not specified

Not specified in direct

comparison
1.184 V[7]

The superior performance of PDADI is attributed to its diammonium structure, which may allow

for a "bridging" effect, enabling it to passivate multiple defect sites simultaneously. This leads to

a lower surface defect density and reduced non-radiative recombination.[7] Unencapsulated

PDADI-modified perovskite solar cells also demonstrated good storage stability, retaining 91%

of their initial power conversion efficiency after 1300 hours at 65 °C in a nitrogen glove box.[7]

Studies on PAI have also shown significant improvements in device performance. For instance,

post-treatment of perovskite films with PAI resulted in a power conversion efficiency of 21% in

n-i-p configured devices and 23% in p-i-n devices.[6][8] PAI-passivated devices also exhibited

enhanced stability, maintaining 90% of their initial efficiency after 200 hours of continuous

illumination, compared to the control device which degraded to 80% of its original efficiency

after 160 hours.[6]

Experimental Protocols
Synthesis of 1,3-Diaminopropane Dihydroiodide and
Propylamine Hydroiodide
The synthesis of both compounds follows a straightforward acid-base neutralization reaction.

General Synthesis Workflow
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General Synthesis Protocol

Amine
(1,3-Diaminopropane or Propylamine) Dissolve

Suitable Solvent
(e.g., Ethanol, Isopropanol)

Slow, Cooled Addition

Hydroiodic Acid (HI)
(Stoichiometric Amount)

Precipitation of Salt Filtration Drying under Vacuum Final Product
(PDADI or PAI)

Perovskite Passivation Workflow

Fabricated Perovskite Film

Spin-Coat Passivation Solution
on Perovskite Film

Passivation Solution
(PDADI or PAI in a suitable solvent)

Anneal the Film Passivated Perovskite Film
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Mechanism of Perovskite Passivation

Passivating Agent
(PDADI or PAI)

Interaction

Perovskite Surface with Defects
(e.g., Pb²⁺, I⁻ vacancies)

Defect Passivation

Reduced Non-Radiative
Recombination

Improved Charge
Carrier Transport

Enhanced Device Performance
(Efficiency and Stability)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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